3-[(2-Thienylmethyl)amino]-1-propanol hydrochloride

• IUPAC Name: 3-(thiophen-2-ylmethylamino)propan-1-ol;hydrochloride
• InChI: InChI=1S/C8H13NOS.ClH/c10-5-2-4-9-7-8-3-1-6-11-8;/h1,3,6,9-10H,2,4-5,7H2;1H
• InChI Key: JMHIWGKMLIWGNY-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNCCCO.Cl
• Molecular Formula: C8H14ClNOS
• Molecular Weight: 207.72 g/mol
• CAS No.: 1051368-45-6

Description

3-[(2-Thienylmethyl)amino]-1-propanol hydrochloride is a useful research compound. Its molecular formula is C8H14ClNOS and its molecular weight is 207.72 g/mol. The purity is usually 95%.
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Scientific Research Applications

Overview

3-[(2-Thienylmethyl)amino]-1-propanol hydrochloride is a chemical compound that has been explored in various scientific studies for its potential applications. This review delves into the scientific research surrounding this compound, focusing on its diverse applications while excluding information related to drug use, dosage, and side effects.

Applications in Cancer Therapy

One of the notable applications of compounds structurally similar to this compound is in cancer therapy. For instance, 2-Amino-2-[2-(4-octylphenyl)]-1,3-propanediol hydrochloride, known as FTY720, has shown preclinical antitumor efficacy in several cancer models. The study highlights the potential of such compounds in activating specific receptors and mechanisms independent of their immunosuppressive properties, suggesting a promising avenue for cancer treatment research (Li Zhang et al., 2013).

Role in Food Science and Technology

In the food science domain, derivatives of propanediol, such as 3-Monochloro-1,2-propanediol (3-MCPD), are studied for their occurrence in food products and potential health implications. Research has critically reviewed the toxicological and mechanistic data on 3-MCPD, providing insights into its genotoxicity and the relevance of its carcinogenicity in humans, which is crucial for food safety and regulatory assessments (B. Lynch et al., 1998).

Environmental and Health Concerns

Emerging contaminants like Tris(1,3-dichloro-2-propyl)phosphate (TDCPP), sharing structural similarities with the compound of interest, have raised environmental and health concerns. Studies have documented the widespread presence of TDCPP in various environmental media and its potential health effects, emphasizing the need for further understanding of such compounds' behavior and risks (Chen Wang et al., 2020).

Antimicrobial Applications

The antimicrobial potential of compounds structurally related to this compound, such as chitosan, has been explored in various studies. Chitosan's unique chemical structure and biological properties make it a candidate for antimicrobial applications in food and pharmaceutical formulations, highlighting the broader scope of applications for compounds with similar functional groups (D. Raafat & H. Sahl, 2009).